Cas no 141-16-2 (3,7-dimethyloct-6-en-1-yl butanoate)

• Product Name: 3,7-dimethyloct-6-en-1-yl butanoate
• CAS No: 141-16-2
• MF: C₁₄O₂
• MW: 200.148603439331
• CID: 143078
• PubChem ID: 8835
• Update Time: 2025-04-19

3,7-dimethyloct-6-en-1-yl butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,7-dimethyl-6-octen-1-yl ester
• Natural rhodinol, butylated
• 3,7-dimethyl-6-octen-1-o butyrate
• 2,6-dimethyl-2-octen-8-ol, butyrate
• ,6-dimethyl-2-octen-8-yl butyrate
• 2,6-Dimethyl-2-octen-8-yl butyrate
• 3,7-Dimethyl-6-octenyl butanoate
• Citronellol butyrate
• NSC 46147
• FEMA 2312
• RHODINYL BUTYRATE
• Citronellylbutyrat
• CITRONELLYL BUTYRATE
• Citronellyl butanoate
• Acid ester leMongrass
• Citronellyl n-butyrate
• Naturalrhodinol,butylated
• 3,7-dimethyloct-6-en-1-yl butanoate

• MDL： MFCD00036581
• Inchi： 1S/C14O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3
• InChI Key： IGCAODIFDYXFJB-UHFFFAOYSA-N
• SMILES： [C][C][C]C(O[C][C][C]([C][C]/[C]=C(\[C])/[C])[C])=O |^1:0,7,10,12,13,14,^4:1,2,5,6,8,9|

Computed Properties

• Exact Mass: 226.19300
• Monoisotopic Mass: 226.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.873 g/mL at 25 °C(lit.)
• Melting Point: -22.4°C (estimate)
• Boiling Point: 245 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.445(lit.)
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.10230
• FEMA: 2312 | CITRONELLYL BUTYRATE
• Solubility: It is miscible in ethanol \ ether \ chloroform and most non-volatile oils, and almost insoluble in water

3,7-dimethyloct-6-en-1-yl butanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：RH3430000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters